![molecular formula C10H8ClN5O B1415754 1-(pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride CAS No. 1803583-22-3](/img/structure/B1415754.png)
1-(pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride
Overview
Description
Synthesis Analysis
While specific synthesis details for this compound are not available, similar compounds have been synthesized under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reactions . This method involves the reaction of 1,3-dipolar organic azide and terminal alkyne in the presence of a Cu(I) catalyst .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “1-(pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride”, focusing on unique applications:
Antifungal Activities
Novel derivatives of the pyrazolo[3,4-d]pyrimidin-4-one class have been synthesized and evaluated for their antifungal activities. These compounds, including those with a 2-chloroethyl group, have shown potential as new fungicides with novel scaffolds or modes of action .
Anticancer Activity
Pyrazolo[3,4-d]pyrimidine hybrids have been designed and synthesized to evaluate their anticancer activity both in vitro and in vivo. Some compounds in this class demonstrated promising cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents .
Cytotoxic Activities
A range of pyrazolo[3,4-d]pyrimidine compounds exhibited superior cytotoxic activities against certain cancer cell lines such as MCF-7 and HCT-116. These findings suggest their potential use in cancer therapy .
Ultrasonic-Assisted Synthesis for Anticancer Application
New heterocyclic derivatives containing pyrazolo[3,4-d]pyrimidine linkage have been synthesized using ultrasonic-assisted methods. These compounds were tested for their in-vitro anticancer activity against various cancer cell lines, showcasing a novel approach to anticancer drug development .
In Vitro Cytotoxic Activity Against Cancer Cell Lines
A new series of pyrazolo[3,4-d]pyrimidines were synthesized and evaluated for their in vitro cytotoxic activity against breast adenocarcinoma (MCF-7) and lung cancer (A549) cell lines. The results highlight the biological importance of these compounds in cancer research .
properties
IUPAC Name |
1-pyridin-4-yl-5H-pyrazolo[3,4-d]pyrimidin-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N5O.ClH/c16-10-8-5-14-15(9(8)12-6-13-10)7-1-3-11-4-2-7;/h1-6H,(H,12,13,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNCUFKPEIFTUEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1N2C3=C(C=N2)C(=O)NC=N3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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